3-(2-Amino-6-chloropyrimidin-4-yl)phenol

• Molecular Formula: C10H8ClN3O
• Molecular Weight: 221.64 g/mol
• IUPAC Name: 3-(2-amino-6-chloropyrimidin-4-yl)phenol
• InChI: InChI=1S/C10H8ClN3O/c11-9-5-8(13-10(12)14-9)6-2-1-3-7(15)4-6/h1-5,15H,(H2,12,13,14)
• InChI Key: RUPKVZKCSXDTLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C2=CC(=NC(=N2)N)Cl

Description

3-(2-Amino-6-chloropyrimidin-4-yl)phenol is a heterocyclic compound featuring a pyrimidine core substituted with an amino group at position 2, a chlorine atom at position 6, and a phenolic hydroxyl group at position 4 (meta to the pyrimidine ring). The compound has been investigated in supramolecular chemistry for its ability to form hydrogen-bonded networks and as an intermediate in drug synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(2-Amino-6-chloropyrimidin-4-yl)phenol typically involves the following steps:

• Starting Materials: The synthesis begins with 2-amino-6-chloropyrimidin-4-ol and phenol derivatives.

• Coupling Reaction: The two starting materials are coupled using a suitable catalyst, such as palladium or copper, under specific reaction conditions (e.g., temperature, pressure, solvent).

• Purification: The resulting product is purified using techniques like recrystallization or column chromatography to obtain the desired compound.

Industrial Production Methods: In an industrial setting, the production of 3-(2-Amino-6-chloropyrimidin-4-yl)phenol may involve large-scale reactions with optimized reaction conditions to ensure high yield and purity. Continuous flow reactors and automated systems are often employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: 3-(2-Amino-6-chloropyrimidin-4-yl)phenol can undergo various chemical reactions, including:

• Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.

• Reduction: The pyrimidinyl group can be reduced to form amines or other reduced derivatives.

• Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions at different positions on the pyrimidinyl and phenol rings.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium(VI) compounds.

• Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

• Substitution: Nucleophiles such as ammonia or halides, and electrophiles like acyl chlorides or alkyl halides, are employed under specific conditions (e.g., temperature, solvent).

Major Products Formed:

• Oxidation Products: Quinones, hydroquinones, and other oxidized derivatives.

• Reduction Products: Amines, alcohols, and other reduced derivatives.

• Substitution Products: Substituted pyrimidinyl and phenol derivatives.

Scientific Research Applications

3-(2-Amino-6-chloropyrimidin-4-yl)phenol has several scientific research applications, including:

• Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

• Biology: The compound can be used as a probe in biological studies to investigate cellular processes and interactions.

• Industry: It can be utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism by which 3-(2-Amino-6-chloropyrimidin-4-yl)phenol exerts its effects involves its interaction with specific molecular targets and pathways. For example, in medicinal applications, it may bind to enzymes or receptors, modulating their activity and leading to therapeutic effects. The exact mechanism depends on the specific application and the biological system involved.

Comparison with Similar Compounds

Structural Modifications and Physicochemical Properties

Key structural analogs differ in substituents on the pyrimidine ring and the aromatic moiety, influencing solubility, melting points, and reactivity.

Compound	Substituents	Molecular Weight	H-Bond Donors/Acceptors	Key Properties
3-(2-Amino-6-chloropyrimidin-4-yl)phenol	Phenol, NH₂, Cl	~237.6 g/mol	2 donors, 4 acceptors	High polarity, forms supramolecular networks via phenol and amino groups .
3-(2-Amino-6-chloropyrimidin-4-yl)-1,1-dimethylprop-2-yn-1-ol monohydrate	Propargyl alcohol, NH₂, Cl	~297.7 g/mol	2 donors, 5 acceptors	Lower solubility in water due to hydrophobic alkyne group; crystalline stability .
2-[2-Amino-5-(4-chlorophenyl)-6-methylpyrimidin-4-yl]-5-[(3-chlorophenyl)methoxy]phenol	Methyl, 4-Cl-phenyl, 3-Cl-benzyloxy	~456.3 g/mol	2 donors, 6 acceptors	Enhanced lipophilicity; potential β-blocker activity .
4-Chloro-6-(3-chlorophenyl)-2-phenylpyrimidine	Phenyl, Cl, Cl	~309.2 g/mol	0 donors, 4 acceptors	Low polarity; used as a pharmaceutical intermediate .

Key Observations :

• The phenolic hydroxyl group in 3-(2-Amino-6-chloropyrimidin-4-yl)phenol enhances hydrogen bonding, leading to higher melting points and crystallinity compared to non-polar analogs like 4-chloro-6-(3-chlorophenyl)-2-phenylpyrimidine .
• Lipophilic substituents (e.g., benzyloxy in ’s compound) increase membrane permeability but reduce aqueous solubility .